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Vinmegallate Vinmegallate
Brand Name: Vulcanchem
CAS No.: 83482-77-3
VCID: VC0119068
InChI: InChI=1S/C30H32N2O5/c1-5-30-12-8-13-31-14-11-22-21-9-6-7-10-23(21)32(26(22)28(30)31)20(17-30)18-37-29(33)19-15-24(34-2)27(36-4)25(16-19)35-3/h6-10,12,15-17,28H,5,11,13-14,18H2,1-4H3/t28-,30+/m1/s1
SMILES: CCC12C=CCN3C1C4=C(CC3)C5=CC=CC=C5N4C(=C2)COC(=O)C6=CC(=C(C(=C6)OC)OC)OC
Molecular Formula: C30H32N2O5
Molecular Weight: 500.6 g/mol

Vinmegallate

CAS No.: 83482-77-3

Reference Standards

VCID: VC0119068

Molecular Formula: C30H32N2O5

Molecular Weight: 500.6 g/mol

Vinmegallate - 83482-77-3

CAS No. 83482-77-3
Product Name Vinmegallate
Molecular Formula C30H32N2O5
Molecular Weight 500.6 g/mol
IUPAC Name [(15S,19S)-15-ethyl-1,11-diazapentacyclo[9.6.2.02,7.08,18.015,19]nonadeca-2,4,6,8(18),13,16-hexaen-17-yl]methyl 3,4,5-trimethoxybenzoate
Standard InChI InChI=1S/C30H32N2O5/c1-5-30-12-8-13-31-14-11-22-21-9-6-7-10-23(21)32(26(22)28(30)31)20(17-30)18-37-29(33)19-15-24(34-2)27(36-4)25(16-19)35-3/h6-10,12,15-17,28H,5,11,13-14,18H2,1-4H3/t28-,30+/m1/s1
Standard InChIKey YBXKKOCGWBHEBM-DGPALRBDSA-N
Isomeric SMILES CC[C@@]12C=CCN3[C@@H]1C4=C(CC3)C5=CC=CC=C5N4C(=C2)COC(=O)C6=CC(=C(C(=C6)OC)OC)OC
SMILES CCC12C=CCN3C1C4=C(CC3)C5=CC=CC=C5N4C(=C2)COC(=O)C6=CC(=C(C(=C6)OC)OC)OC
Canonical SMILES CCC12C=CCN3C1C4=C(CC3)C5=CC=CC=C5N4C(=C2)COC(=O)C6=CC(=C(C(=C6)OC)OC)OC
Synonyms (3α,16α)-17,18-Didehydroeburnamenine-14-methanol 3,4,5-Trimethoxybenzoate; RGH 4417;
PubChem Compound 3086161
Last Modified Nov 11 2021
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